Cas no 482-53-1 (Osajin)

• Product Name: Osajin
• CAS No: 482-53-1
• MF: C₂₅H₅O₅
• MW: 385.304206609726
• MDL: MFCD00076045
• CID: 329681
• Update Time: 2025-04-19

Osajin Chemical and Physical Properties

Names and Identifiers

• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,5-hydroxy-3-(4-hydroxyphenyl)-8,8-dimethyl-6-(3-methyl-2-buten-1-yl)-
• Osajin
• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,5-hydroxy-3-(4-hydroxyphenyl)-8,8-dimethyl-6-(3-methyl-...
• OSAJIN(RG)
• 5-Hydroxy-3-(4-hydroxyphenyl)-8,8-dimethyl-6-(3-methyl-2-butenyl)-4H,8H-benzo[1,2-b:3,4-b']dipyran-4-one
• 5-Hydroxy-3-(4-hydroxy-phenyl)-8,8-dimethyl-6-(3-methyl-but-2-enyl)-8H-pyrano[2,3-f]chromen-4-on
• 5-hydroxy-3-(4-hydroxy-phenyl)-8,8-dimethyl-6-(3-methyl-but-2-enyl)-8H-pyrano[2,3-f]chromen-4-one
• 5-hydroxy-3-(4-hydroxyphenyl)-8,8-dimethyl-6-(3-methylbut-2-enyl)pyrano[2,3-h]chromen-4-one
• ConMedNP.1745
• MLS001049118
• SMR000386948
• MLSMR
• CID 95168
• NSC 21565

• MDL： MFCD00076045
• Inchi： 1S/C25H5O5/c1-14(2)5-10-17-21(27)20-22(28)19(15-6-8-16(26)9-7-15)13-29-24(20)18-11-12-25(3,4)30-23(17)18/h6-9,13H
• InChI Key： ULKXMIVUUBRJLL-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C]C1C2=C([C]=[C]C(O2)([C])[C])C2OC=C(C(C=2C=1[O])=O)C1C=CC([O])=CC=1)/[C] |^1:0,2,7,8,11,12,20,26,29,^4:3|

Computed Properties

• Exact Mass: 404.16200
• Monoisotopic Mass: 404.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2
• XLogP3: 3.831

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.258
• Melting Point: 189° (uncorr), 193° (corr)
• Boiling Point: 632.3 °C at 760 mmHg
• Flash Point: 218.7 °C
• Refractive Index: 1.627
• PSA: 79.90000
• LogP: 5.56410
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Osajin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： 50
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 6-prenylated isoflavanones
• Natural Products and Extracts Plant Extracts Plant based Deguelia scandens
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone